3-Methylsulfonylthiophene

• IUPAC Name: 3-methylsulfonylthiophene
• InChI: InChI=1S/C5H6O2S2/c1-9(6,7)5-2-3-8-4-5/h2-4H,1H3
• InChI Key: PWBIAEVWEMNPLY-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CSC=C1
• Molecular Formula: C5H6O2S2
• DSSTOX Substance ID: DTXSID80289992
• Molecular Weight: 162.2 g/mol
• CAS RN: 38695-58-8

Description

3-Methylsulfonylthiophene is a chemical compound with the molecular formula C5H6O2S2 and a molecular weight of 162.23. The compound is in powder form.

Synthesis Analysis

Thiophene-based analogs have been used by scientists as potential biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. The synthesis of thiophene derivatives involves heterocyclization of various substrates.

Molecular Structure Analysis

The molecular structure of 3-Methylsulfonylthiophene can be analyzed using tools like a structural formula editor and a 3D model viewer. Mass spectrometry (MS) is also used for the analysis of molecular structures of unknown compounds in the gas phase.

Chemical Reactions Analysis

Thiophene-based analogs have been used in the synthesis of advanced compounds with a variety of biological effects. The synthesis of thiophene derivatives involves heterocyclization of various substrates.

Physical And Chemical Properties Analysis

3-Methylsulfonylthiophene is a powder that is stored at room temperature. It has a melting point of 71-76 degrees. Physical properties of matter include color, density, hardness, and melting and boiling points.

Scientific Research Applications

• A radical relay strategy for generating 3-(methylsulfonyl)benzo[b]thiophenes through a reaction of methyl(2-alkynylphenyl)sulfanes with sodium metabisulfite under visible light irradiation, which produces methylsulfonyl-containing compounds (Gong, Wang, Ye, & Wu, 2019).

• Methylsulfone group in 2,3-diarylthiophene compounds plays a critical role in the activity and selectivity for the Cox-2 enzyme, with the removal of this group leading to selective Cox-1 inhibitors (Leblanc et al., 1995).

• Electrophile-induced reactions of vinylallenyl sulfone (3-methyl-1-methylsulfonylpenta-1,2,4-triene) leading to the formation of heterocyclic products like 3-methyl-2-[methylsulfonylmethyl]thiophene (Christov & Ivanov, 2004).

• Electroactive polymers derived from 3-(4-methylsulfonylphenyl)thiophene have shown potential in electrochemical capacitor applications, with favorable morphologies and electrochemical performance (Ferraris, Eissa, Brotherston, & Loveday, 1998).

• Unexpected phenomena observed in the reaction of active methylene compounds with phenylsulfonyl-1,2-propadiene triggered by triphenylphosphine, leading to various types of adducts (Lu & Lu, 2004).

• Silane-based ionogels, produced by gelation of 3-methyl-1-(3-(triethoxysilyl)propyl)-imidazolium bis(trifluoromethylsulfonyl)imide with tetramethylorthosilane and formic acid, have applications in flexible electronics (Thiemann et al., 2014).

• Ionic liquid 3-methyl-1-sulfonic acid imidazolium chloride/FeCl3 efficiently catalyzes the condensation of benzene-1, 2-diamine with aromatic aldehydes at room temperature to afford benzimidazole derivatives (Khazaei et al., 2011).

• Solid-state conformational properties of 3-methylsulphinyl derivatives of furan and thiophene have been investigated, revealing insights into molecular structure (Folli et al., 1991).

• Study of S1 binding of 5-methylthiothiophene amidine 3, an inhibitor of urokinase-type plasminogen activator, by introducing substituents at the thiophene 5-position, including methylsulfonylthiophenes (Rudolph et al., 2002).

• Synthesis and characterization of mesoporous CaCO3@PSS microspheres as a depot system for sustained Methylene Blue delivering, involving 3-methylsulfonylthiophene-related compounds (Yefimova et al., 2016).

Safety and Hazards

The safety data sheet for 3-Methylsulfonylthiophene indicates that it is toxic if swallowed. It causes skin irritation, may cause an allergic skin reaction, and causes serious eye irritation. It is also suspected of causing genetic defects, is suspected of causing cancer, and is suspected of damaging fertility or the unborn child.

Future Directions

While specific future directions for 3-Methylsulfonylthiophene are not mentioned in the search results, thiophene-based analogs have been a topic of interest due to their potential as biologically active compounds. This suggests that future research could continue to explore the biological applications of these compounds.